Cas no 1094276-41-1 (methyl 3-{(4-tert-butylphenyl)methylamino}propanoate)

• Product Name: methyl 3-{(4-tert-butylphenyl)methylamino}propanoate
• CAS No: 1094276-41-1
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 6315936
• PubChem ID: 43088301
• Update Time: 2025-05-24

methyl 3-{(4-tert-butylphenyl)methylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(4-tert-butylphenyl)methylamino}propanoate
• EN300-1070778
• 1094276-41-1
• AKOS009073151
• SCHEMBL13778171
• methyl 3-{[(4-tert-butylphenyl)methyl]amino}propanoate

• Inchi： 1S/C15H23NO2/c1-15(2,3)13-7-5-12(6-8-13)11-16-10-9-14(17)18-4/h5-8,16H,9-11H2,1-4H3
• InChI Key： ZWACZBSBUNJSHM-UHFFFAOYSA-N
• SMILES： O(C)C(CCNCC1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 249.172878976g/mol
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-{(4-tert-butylphenyl)methylamino}propanoate

Professional Introduction to Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate (CAS No. 1094276-41-1)

Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate, a compound with the CAS number 1094276-41-1, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif, has been explored for its potential applications in drug development and molecular biology. The presence of a 4-tert-butylphenyl group and an amine-substituted propanoate moiety contributes to its distinct chemical properties, making it a subject of interest for synthetic chemists and biologists alike.

The structural complexity of Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate lies in its ability to interact with biological targets in a manner that is both specific and potent. The 4-tert-butylphenyl moiety, known for its lipophilic characteristics, enhances the compound's solubility and membrane permeability, which are critical factors in drug design. Meanwhile, the amine group provides a site for further functionalization, enabling the creation of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on identifying novel compounds that can modulate biological pathways associated with various diseases. Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory responses. Studies have shown that the compound can interact with cytokine receptors and modulate signaling pathways such as the Janus Kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) pathway, which is crucial in the regulation of immune responses.

The synthesis of Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system. The use of protecting groups and selective deprotection strategies ensures the integrity of functional groups during synthesis, leading to high yields and purity of the final product.

The pharmacological profile of Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate has been studied in both in vitro and in vivo models. Preliminary findings suggest that the compound exhibits moderate affinity for certain protein targets, making it a promising candidate for further development. Additionally, its stability under various physiological conditions enhances its suitability for formulation into therapeutic agents. The compound's ability to cross the blood-brain barrier is also an attractive feature, as it opens up possibilities for treating central nervous system disorders.

The development of new drugs often involves a thorough understanding of molecular interactions at the atomic level. Computational chemistry techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict the binding affinity and mode of interaction between Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate and its target proteins. These studies provide valuable insights into the compound's mechanism of action and help in designing analogs with improved efficacy.

In conclusion, Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate (CAS No. 1094276-41-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 3-{(4-tert-butylphenyl)methylamino}propanoate will continue to play a crucial role in developing innovative treatments for various diseases.